Cas no 1211523-55-5 (5-(Bromomethyl)-1H-benzodimidazole)

• Product Name: 5-(Bromomethyl)-1H-benzodimidazole
• CAS No: 1211523-55-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD20134337
• CID: 4685893
• PubChem ID: 22163883
• Update Time: 2025-06-08

5-(Bromomethyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-(bromomethyl)-
• 6-Bromomethyl-1H-benzimidazole
• 5-(bromomethyl)-1H-benzimidazole
• 1H-Benzimidazole, 6-(bromomethyl)-
• 5-(Bromomethyl)-1H-benzodimidazole

• MDL： MFCD20134337
• Inchi： 1S/C8H7BrN2/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,4H2,(H,10,11)
• InChI Key： IXYOZIVSKCRKCT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-(Bromomethyl)-1H-benzodimidazole

Introduction to 5-(Bromomethyl)-1H-benzodimidazole (CAS No: 1211523-55-5)

5-(Bromomethyl)-1H-benzodimidazole, identified by its Chemical Abstracts Service (CAS) number 1211523-55-5, is a significant intermediate in the realm of organic synthesis and pharmaceutical research. This compound belongs to the benzodimidazole class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of a bromomethyl substituent at the 5-position enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The benzodimidazole scaffold is known for its stability and ability to form stable complexes with various biological targets. This structural motif has been extensively explored in the development of pharmaceuticals targeting neurological disorders, cancer, and infectious diseases. The bromomethyl group, in particular, provides a reactive site for further functionalization via nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific applications.

In recent years, 5-(Bromomethyl)-1H-benzodimidazole has been utilized in the synthesis of novel bioactive compounds. One notable area of research involves its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the benzodimidazole core into kinase inhibitors, researchers aim to develop more effective therapeutic agents with improved selectivity and reduced side effects.

Another emerging application of 5-(Bromomethyl)-1H-benzodimidazole is in the field of materials science. The benzodimidazole moiety can contribute to the development of advanced materials with unique properties, such as enhanced thermal stability or luminescence characteristics. These materials are of interest for applications in optoelectronics, where precise control over molecular structure is essential for achieving desired functional properties.

The reactivity of the bromomethyl group also makes 5-(Bromomethyl)-1H-benzodimidazole a useful tool in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing complex organic molecules and have been widely employed in both academic research and industrial processes. By leveraging these reactions, chemists can introduce diverse functional groups into the benzodimidazole core, expanding its utility in drug discovery and material design.

Recent studies have also highlighted the potential of 5-(Bromomethyl)-1H-benzodimidazole in the development of antiviral agents. The benzodimidazole scaffold has shown promise in interfering with viral replication mechanisms, making it an attractive target for antiviral drug design. Researchers are exploring modifications to the core structure to enhance binding affinity and reduce resistance profiles, which are critical factors in antiviral therapy.

In summary, 5-(Bromomethyl)-1H-benzodimidazole (CAS No: 1211523-55-5) is a versatile intermediate with broad applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals, materials science, and biotechnology. As research continues to uncover new applications for this compound, its importance in advancing scientific and technological innovation is likely to grow.